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Compound of Interest

Compound Name: 4-Bromo-2-chlorobenzotrifluoride

Cat. No.: B1287702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 4-Bromo-2-
chlorobenzotrifluoride (CAS No. 467435-07-0), a key intermediate in various fields including

pharmaceuticals and agrochemicals.[1] The information is compiled to assist in the safe

handling, storage, and disposal of this compound.

Chemical Identification and Physical Properties
4-Bromo-2-chlorobenzotrifluoride is a halogenated aromatic compound.[2] Its trifluoromethyl

group and halogen substituents contribute to its reactivity and stability, making it a versatile

building block in organic synthesis.[1]
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Property Value Source

CAS Number 467435-07-0 [1][3]

Molecular Formula C₇H₃BrClF₃ [1]

Molecular Weight 259.45 g/mol [1][4]

Appearance
Colorless to almost colorless

clear liquid
[1]

Density 1.76 g/cm³ [1]

Boiling Point 224.1 ± 35.0 °C (Predicted) [5]

Refractive Index n20D 1.51 [1]

Storage Temperature
Room Temperature, sealed in

dry conditions
[5]

Hazard Identification and Classification
This chemical is classified as a hazardous substance. The GHS classification indicates that it

can cause skin and eye irritation, and may cause respiratory irritation.[4]

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning[4]

Toxicological Data
Specific quantitative toxicological data, such as LD50 (median lethal dose) values for oral,

dermal, or inhalation routes, for 4-Bromo-2-chlorobenzotrifluoride are not readily available in
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the public domain. The toxicological properties have not been fully investigated.[6] General

statements indicate that it may be harmful by ingestion and inhalation and is irritating to

mucous membranes and the upper respiratory tract.[6]

Endpoint Species Route Value Classification

Acute Oral

Toxicity

Data Not

Available
Oral

Data Not

Available
Not Classified

Acute Dermal

Toxicity

Data Not

Available
Dermal

Data Not

Available
Not Classified

Acute Inhalation

Toxicity

Data Not

Available
Inhalation

Data Not

Available
Not Classified

Skin Irritation Rabbit Dermal Irritant Category 2

Eye Irritation Rabbit Ocular Serious Irritant Category 2A

Fire and Explosion Hazard Data
Detailed fire and explosion data, such as flash point and upper/lower explosion limits, for 4-
Bromo-2-chlorobenzotrifluoride are not specified in the available literature. However, general

guidance for similar flammable liquids should be followed.

Parameter Value

Flash Point Data Not Available

Autoignition Temperature Data Not Available

Upper Explosion Limit (UEL) Data Not Available

Lower Explosion Limit (LEL) Data Not Available

Suitable Extinguishing Media
Dry chemical, carbon dioxide, water spray, or

alcohol-resistant foam.[7]

Hazardous Combustion Products
May include carbon oxides, hydrogen halides,

and hydrogen fluoride.
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Experimental Protocols
The following are detailed methodologies for key toxicological assessments, based on

internationally recognized OECD guidelines. These protocols would be appropriate for

generating the necessary safety data for 4-Bromo-2-chlorobenzotrifluoride.

Acute Oral Toxicity (OECD 423)
The acute toxic class method is a stepwise procedure using a small number of animals to

classify a substance's toxicity.[8]

Test Animals: Healthy, young adult rats of a single sex (usually females) are used.[8]

Housing and Feeding: Animals are housed in standard laboratory conditions and fasted prior

to dosing.[8]

Dosing: The substance is administered orally by gavage at one of the defined starting dose

levels (5, 50, 300, or 2000 mg/kg body weight).[8]

Procedure: A step-wise procedure is followed. Each step uses three animals. The outcome of

each step (mortality or survival) determines the next dose level.[8]

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.[7]

Pathology: A gross necropsy is performed on all animals at the end of the study.[7]

Classification: The results allow for the classification of the substance into a GHS toxicity

category.[8]

Acute Dermal Irritation/Corrosion (OECD 404)
This test assesses the potential of a substance to cause reversible skin damage.

Test Animals: Healthy, young adult albino rabbits with clipped fur are used.[9]

Application: A 0.5 mL (liquid) or 0.5 g (solid) dose of the test substance is applied to a small

area of skin under a gauze patch (semi-occluded).[10]
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Exposure: The exposure duration is typically 4 hours.[10]

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.[10]

Scoring: The reactions are scored using a standardized system (e.g., Draize).[9]

Classification: The substance is classified based on the severity and reversibility of the skin

reactions.[10]

Acute Eye Irritation/Corrosion (OECD 405)
This test evaluates the potential of a substance to cause damage to the eye.

Test Animals: Healthy, young adult albino rabbits are used.[11]

Procedure: A single dose of the test substance (0.1 mL for liquids) is instilled into the

conjunctival sac of one eye. The other eye serves as a control.[11]

Initial Test: The test is initially performed on a single animal.[11]

Observation: The eyes are examined for corneal opacity, iritis, and conjunctival redness and

swelling at 1, 24, 48, and 72 hours after instillation.[11]

Confirmatory Test: If a corrosive or severe irritant effect is not observed, the test is confirmed

using up to two additional animals.[11]

Classification: The substance's irritation potential is classified based on the severity and

reversibility of the observed ocular lesions.[11]

Handling and Emergency Procedures Workflow
The following diagram illustrates a logical workflow for handling a spill of 4-Bromo-2-
chlorobenzotrifluoride, emphasizing safety and containment.

Caption: Workflow for handling a spill of 4-Bromo-2-chlorobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1287702?utm_src=pdf-custom-synthesis
https://delltech.com/managing-ocular-irritation/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://matrix.staging.1int.co.uk/sds/MxMSDS_021423.pdf
https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/46_C6SFA_E.pdf
https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20210701%2FP-21-0176%2F2%2F09022526804c78df_15.Skin+Irritation+to+the+Rabbit_Redacted.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.benchchem.com/product/b1287702#4-bromo-2-chlorobenzotrifluoride-safety-data-sheet
https://www.benchchem.com/product/b1287702#4-bromo-2-chlorobenzotrifluoride-safety-data-sheet
https://www.benchchem.com/product/b1287702#4-bromo-2-chlorobenzotrifluoride-safety-data-sheet
https://www.benchchem.com/product/b1287702#4-bromo-2-chlorobenzotrifluoride-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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